Cas no 84466-85-3 ((S)-(-)-1-Methyl-2-(1-Piperidinomethyl)pyrrolidine)

• Product name: (S)-(-)-1-Methyl-2-(1-Piperidinomethyl)pyrrolidine
• CAS No: 84466-85-3
• MF: C₁₁H₂₂N₂
• MW: 182.305782794952
• MDL: MFCD18642280
• CID: 720436
• PubChem ID: 24868270

(S)-(-)-1-Methyl-2-(1-Piperidinomethyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• (S)-1-((1-Methylpyrrolidin-2-yl)methyl)piperidine
• (S)-(-)-1-Methyl-2-(1-piperidinomethyl)pyrrolidine
• (S)-(-)-1-[(1-Methyl-2-pyrrolidinyl)methyl]piperidine
• (S)-1-Methyl-2-(piperidinomethyl)pyrrolidine
• 1-[[(2S)-1-methylpyrrolidin-2-yl]methyl]piperidine
• Piperidine,1-[[(2S)-1-methyl-2-pyrrolidinyl]methyl]-
• 1-[[(2S)-1-Methyl-2-pyrrolidinyl]methyl]piperidine (ACI)
• Piperidine, 1-[(1-methyl-2-pyrrolidinyl)methyl]-, (S)- (ZCI)
• 1-{[(2S)-1-Methylpyrrolidin-2-yl]methyl}piperidine
• MFCD00077821
• (S)-1-[(1-Methyl-2-pyrrolidinyl)methyl]piperidine, 97%
• (S)-1-[(1-Methyl-2-pyrrolidinyl)methyl]piperidine
• AKOS015850694
• CS-W017089
• DS-3114
• 84466-85-3
• SCHEMBL6079950
• Piperidine, 1-[[(2S)-1-methyl-2-pyrrolidinyl]methyl]-
• M1183
• (s)-1-methyl-2-[(piperidin-1-yl)-methyl] pyrrolidine
• DB-076038
• DTXSID50456139
• (S)-(-)-1-Methyl-2-(1-Piperidinomethyl)pyrrolidine

• MDL： MFCD18642280
• Inchi： 1S/C11H22N2/c1-12-7-5-6-11(12)10-13-8-3-2-4-9-13/h11H,2-10H2,1H3/t11-/m0/s1
• InChI Key： VCVPSRADUBPOKJ-NSHDSACASA-N
• SMILES： C(N1CCCCC1)[C@@H]1CCCN1C

Computed Properties

• Exact Mass: 182.17800
• Monoisotopic Mass: 182.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6.5Ų
• XLogP3: 1.7

Experimental Properties

• Color/Form: Light yellow transparent liquid
• Density: 0.909 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: 126°C/35mmHg(lit.)
• Flash Point: Fahrenheit: 221 ° f
  Celsius: 105 ° c
  
• Refractive Index: n20/D 1.478(lit.)
• PSA: 15.27000
• LogP: 1.87950
• Solubility: Not determined
• Optical Activity: [α]20/D −69°, c = 0.5 in ethanol

(S)-(-)-1-Methyl-2-(1-Piperidinomethyl)pyrrolidine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：10-34
• Hazardous Material Identification：
• Risk Phrases：R36/38
• Storage Condition：Store at 4 ° C, better storage at -4 ° C

(S)-(-)-1-Methyl-2-(1-Piperidinomethyl)pyrrolidine Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%